Cas no 55507-05-6 (3-Benzyloxy-4-methoxy-b-nitrostyrene)

• Product Name: 3-Benzyloxy-4-methoxy-b-nitrostyrene
• CAS No: 55507-05-6
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 386541
• PubChem ID: 688198
• Update Time: 2025-11-02

3-Benzyloxy-4-methoxy-b-nitrostyrene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-1-methoxy-4-(2-nitrovinyl)benzene
• 3-Benzyloxy-4-methoxy-β-nitrostyrene
• 1-methoxy-4-(2-nitroethenyl)-2-(phenylmethoxy)Benzene
• 1-methoxy-4-[(Z)-2-nitroethenyl]-2-phenylmethoxybenzene
• 3-BENZYLOXY-4-METHOXY-B-NITROSTYRENE
• Benzene,1-methoxy-4-(2-nitroethenyl)-2-(phenylmethoxy)-
• 3-Benzyloxy-4-methoxy-Beta-nitrostyrene
• o-benzyloxy benzyl chloride
• 3-Benzyloxy-4-methoxy-b-nitrovinylbenzene
• SCHEMBL5431117
• 3-Benzyloxy-4-methoxy-?-nitrostyrene
• 55507-05-6
• BS-52855
• (E)-2-(Benzyloxy)-1-methoxy-4-(2-nitrovinyl)benzene
• 3-Benzyloxy-4-methoxy-
• 2-benzyloxy-1-methoxy-4-(2-nitrovinyl)benzene
• Benzene, 2-benzyloxy-1-methoxy-4-(2-nitroethenyl)-
• 3-Benzyloxy-4-methoxy-I(2)-nitrostyrene
• AKOS000277315
• 2-(Benzyloxy)-1-methoxy-4-[(E)-2-nitroethenyl]benzene #
• 63909-29-5
• trans-3-Benzyloxy-4-methoxy-beta-nitrostyrene
• Benzene, 1-methoxy-4-(2-nitroethenyl)-2-(phenylmethoxy)-, (E)-
• A-nitrostyrene
• 3-Benzyloxy-4-methoxy-b-nitrostyrene

• MDL： MFCD01444594
• Inchi： 1S/C16H15NO4/c1-20-15-8-7-13(9-10-17(18)19)11-16(15)21-12-14-5-3-2-4-6-14/h2-11H,12H2,1H3/b10-9+
• InChI Key： JNMKPRLNICRRIV-MDZDMXLPSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(/C=C/[N+](=O)[O-])C=CC=1OC

Computed Properties

• Exact Mass: 285.10000
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 128-131 °C(lit.)
• Boiling Point: 450.5±35.0 °C at 760 mmHg
• Flash Point: 191.8±27.9 °C
• PSA: 64.28000
• LogP: 4.04480
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Benzyloxy-4-methoxy-b-nitrostyrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Benzyloxy-4-methoxy-b-nitrostyrene

Comprehensive Guide to 3-Benzyloxy-4-methoxy-b-nitrostyrene (CAS No. 55507-05-6): Properties, Applications, and Market Insights

3-Benzyloxy-4-methoxy-b-nitrostyrene (CAS No. 55507-05-6) is a specialized organic compound widely used in pharmaceutical and chemical research. This nitrostyrene derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing interest in drug discovery and organic synthesis, this compound has gained attention for its potential applications in medicinal chemistry and material science.

The compound features a benzyloxy group and a methoxy group attached to a nitrostyrene backbone, contributing to its reactivity and versatility. Researchers often explore its role in cross-coupling reactions and as a precursor for heterocyclic compounds. Its molecular formula, C₁₆H₁₅NO₄, and molar mass of 285.30 g/mol make it suitable for precise synthetic applications.

One of the key applications of 3-Benzyloxy-4-methoxy-b-nitrostyrene is in the development of pharmaceutical intermediates. Its structural motifs are frequently utilized in the design of anti-inflammatory and antioxidant agents. Recent studies highlight its potential in targeting neurodegenerative diseases, aligning with the increasing focus on central nervous system (CNS) drug development.

In addition to pharmaceuticals, this compound is also explored in material science, particularly in the synthesis of organic electronic materials. Its conjugated system and electron-withdrawing nitro group make it a candidate for OLEDs and photovoltaic devices. As the demand for sustainable energy solutions grows, researchers are investigating its role in next-generation organic semiconductors.

The market for 3-Benzyloxy-4-methoxy-b-nitrostyrene is influenced by trends in green chemistry and cost-effective synthesis. Manufacturers are optimizing production processes to reduce environmental impact, catering to the rising demand for eco-friendly chemicals. Analytical techniques like HPLC and NMR ensure high purity, meeting the stringent requirements of pharmaceutical-grade compounds.

Safety and handling of 3-Benzyloxy-4-methoxy-b-nitrostyrene follow standard laboratory protocols. While not classified as hazardous, proper storage in cool, dry conditions is recommended to maintain stability. Researchers should refer to SDS (Safety Data Sheets) for detailed guidelines, ensuring compliance with laboratory safety standards.

For those sourcing 3-Benzyloxy-4-methoxy-b-nitrostyrene, quality assurance is critical. Reputable suppliers provide certificates of analysis (CoA) and batch-specific data, ensuring transparency and reliability. The compound is typically available in research-grade quantities, with custom synthesis options for large-scale applications.

In summary, 3-Benzyloxy-4-methoxy-b-nitrostyrene (CAS No. 55507-05-6) is a versatile compound with significant potential in pharmaceutical research and advanced materials. Its unique properties and applications align with current trends in drug discovery and sustainable technology, making it a valuable asset for scientists and industries alike.